2-(4-chlorophenoxy)-N-(2-(pyrimidin-5-yl)ethyl)acetamide
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Description
2-(4-chlorophenoxy)-N-(2-(pyrimidin-5-yl)ethyl)acetamide is a useful research compound. Its molecular formula is C14H14ClN3O2 and its molecular weight is 291.74. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Analysis
Research has focused on synthesizing pyrimidine derivatives, including compounds similar to 2-(4-chlorophenoxy)-N-(2-(pyrimidin-5-yl)ethyl)acetamide, to explore their potential biological activities. The synthesis processes often involve complex reactions that yield a variety of pyrimidine-based compounds, demonstrating the chemical versatility and potential for further functionalization of such molecules (Devi & Awasthi, 2022).
Biological Evaluation and Potential Applications
Antimicrobial Activity : Some studies have synthesized pyrimidine and oxazinone derivatives to evaluate their antimicrobial properties. These compounds have shown good antibacterial and antifungal activities, suggesting their potential as antimicrobial agents (Hossan et al., 2012).
Insect Growth Regulation : Ethyl 3-(2-(4-chlorophenoxy)acetamido)propanoate, a compound structurally related to the one , has been synthesized and studied for its role as an insect growth regulator. The study indicates its effectiveness against Galleria mellonella, suggesting its potential as a juvenile hormone mimic and insect growth regulator (Devi & Awasthi, 2022).
Molecular Docking and Computational Studies : Computational analyses, including density functional theory (DFT) and molecular docking studies, have been applied to evaluate the biological potential and molecular interactions of pyrimidine derivatives. These studies provide insights into the compounds' interactions with biological targets and their reactivity, further supporting their potential biological applications (Fahim et al., 2021).
Properties
IUPAC Name |
2-(4-chlorophenoxy)-N-(2-pyrimidin-5-ylethyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14ClN3O2/c15-12-1-3-13(4-2-12)20-9-14(19)18-6-5-11-7-16-10-17-8-11/h1-4,7-8,10H,5-6,9H2,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CZNUIWPXIKLNFS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1OCC(=O)NCCC2=CN=CN=C2)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14ClN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
291.73 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.